N-Phenyl-2-morpholinecarboxamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: N-phenylmorpholine-2-carboxamide
• InChI: InChI=1S/C11H14N2O2/c14-11(10-8-12-6-7-15-10)13-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2,(H,13,14)
• InChI Key: VQUKICLUNOYJRC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)C(=O)NC2=CC=CC=C2

Description

N-Phenyl-2-morpholinecarboxamide is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-{[(1,1-dimethylethyl)oxy]carbonyl}-2-morpholinecarboxylic acid (500 mg, 2.16 mmol) in dry DMF (2 mL) at 0° C. were added EDCI (456 mg, 2.38 mmol), HOBT (331 mg, 2.16 mmol) and aniline (0.22 mL, 2.38 mmol). The solution was stirred at room temperature overnight. The solvent was evaporated and the resulting residue was poured onto water and extracted with EtOAc (2×) and CH2Cl2 (2×). The combined organics were washed with brine and dried (MgSO4), filtered and evaporated. To this crude material dissolved in CH2Cl2/CH3OH (3 mL/0.3 mL) was added TFA (1.5 mL), and the reaction mixture was stirred at room temperature for 3 hours. The mixture was concentrated and dried in vacuo to afford a light brown oil. Et2O and hexanes were added and a precipitate crashed out. The mixture was sonicated and filtered to afford the title compound (604 mg). LC-MS (ES) m/z=207 [M+H]+.